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These application notes provide a detailed protocol for assessing the anti-proliferative effects of
BAY-985, a potent and selective dual inhibitor of TBK1 and IKKg, on cancer cell lines.

Introduction

BAY-985 is a small molecule inhibitor that targets TANK-binding kinase 1 (TBK1) and I-kappa-B
kinase epsilon (IKKg), which are noncanonical members of the inhibitor of nuclear factor kB
(IkB) kinase family.[1][2] These kinases are implicated in various cellular processes, including
inflammatory responses and cell survival.[1][2] By inhibiting TBK1 and IKKe, BAY-985 can
block the phosphorylation of downstream targets like interferon regulatory factor 3 (IRF3) and
impact cell proliferation, particularly in cancer cells that are dependent on these signaling
pathways.[1][3] This document outlines a detailed methodology for quantifying the anti-
proliferative activity of BAY-985 using a common luminescence-based cell viability assay.

Mechanism of Action
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BAY-985 functions as an ATP-competitive inhibitor of TBK1 and IKKe.[4] The inhibition of these
kinases disrupts the signaling cascade that leads to the activation of transcription factors, such
as IRF3, which are involved in the expression of genes crucial for cell proliferation and survival
in certain cancer types.[1][3] The resulting anti-proliferative effect is cell-line dependent, with
notable efficacy observed in melanoma and other cancer cell lines.[4][5]
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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